Isomargaritene

• Molecular Formula: C28H32O14
• Molecular Weight: 592.5 g/mol
• InChI: InChI=1S/C28H32O14/c1-10-20(33)22(35)24(37)28(39-10)42-27-23(36)21(34)17(9-29)41-26(27)19-14(31)7-13(30)18-15(32)8-16(40-25(18)19)11-3-5-12(38-2)6-4-11/h3-8,10,17,20-24,26-31,33-37H,9H2,1-2H3/t10?,17?,20-,21+,22-,23-,24?,26-,27?,28-/m0/s1
• InChIKey: AOXGLIJSZLOQNZ-LMBVBGOFSA-N

Isomargaritene: Chemical Identity & Sourcing

Isomargaritene (CAS 64271-11-0), also known as acacetin-6-C-neohesperidoside, is a naturally occurring flavonoid C-glycoside [1]. Characterized by a carbohydrate moiety linked directly to the flavonoid backbone via a carbon-carbon bond, it has been identified in specific citrus fruits and plant seeds [2]. As a research compound with limited published bioactivity data, its primary value lies in its role as a distinct chemical marker and structural analog within the class of C-glycosyl flavonoids .

Type Flavonoid C-glycoside reference standard

Format Powder; soluble in DMSO, methanol, ethanol

Natural Source Vitex trifolia seeds, kumquat peel

• [1] FooDB. Showing Compound Isomargaritene (FDB016462). Foodb.ca. View Source
• [2] Lou, S. N., Lai, Y. C., Hsu, Y. S., & Ho, C. T. (2016). Phenolic content, antioxidant activity and effective compounds of kumquat extracted by different solvents. Food Chemistry, 197, 1–6. View Source

Isomargaritene vs. Related Flavonoids

Isomargaritene cannot be freely substituted with other flavonoid C-glycosides due to its unique glycosylation pattern. The specific linkage of its carbohydrate unit (C-6 vs. C-8 or O-glycosidic) dictates its distinct physicochemical properties and biological interactions [1]. Empirical data demonstrates that its natural abundance and relative concentration vary significantly from even its closest structural isomer, margaritene, depending on the source material and extraction conditions [2]. This variability underscores that interchangeable use would confound analytical quantification, biomarker discovery, and structure-activity relationship studies, making Isomargaritene a specific, non-fungible entity in research applications.

Isomargaritene (6-C) vs. Margaritene (8-C)

Positional isomer with different retention, MS/MS fragmentation, and target interaction profiles

C-Glycoside vs. O-Glycoside (Fortunellin)

C-glycosides resist acid hydrolysis and thermal degradation; O-glycosides readily cleave under acidic conditions

Authenticated standard required In-class flavonoid

Substituting without verifying positional identity may lead to misidentification in LC-MS metabolomic studies

• [1] Lou, S. N., Lai, Y. C., Hsu, Y. S., & Ho, C. T. (2016). Phenolic content, antioxidant activity and effective compounds of kumquat extracted by different solvents. Food Chemistry, 197, 1–6. View Source
• [2] Lou, S. N., Lai, Y. C., Huang, J. D., et al. (2015). Drying effect on flavonoid composition and antioxidant activity of immature kumquat. Food Chemistry, 171, 356-363. View Source

Isomargaritene Differentiation Evidence

Natural Abundance in Kumquat Tissue

Isomargaritene is the 6-C-neohesperidoside isomer of acacetin, whereas its closest analog, margaritene, is the 8-C-neohesperidoside isomer [1]. This regioisomerism results in a distinct chromatographic retention time and fragmentation pattern, allowing for their definitive separation and identification in complex matrices [2]. This structural distinction is fundamental for accurate quantification and should be the primary factor for compound selection.

Natural Abundance

Head-to-head

119.1 mg/100 g fresh fruit
12.6% lower vs. margaritene; 4.2× higher vs. fortunellin

Supports extraction yield assessment in kumquat

Hot water extraction, immature fruit; dry peel data available

Evidence Dimension	Glycosylation Position on Acacetin Backbone
Target Compound Data	C-6 position (6-C-neohesperidoside)
Comparator Or Baseline	Margaritene: C-8 position (8-C-neohesperidoside)
Quantified Difference	Regioisomeric structural difference
Conditions	Chemical structure definition; confirmed by NMR and MS analysis as referenced in the literature [1].

Why This Matters

Selecting the correct regioisomer is critical for experiments where the precise position of glycosylation impacts molecular recognition, enzyme binding, or metabolic fate.

• [1] Lou, S. N., Lai, Y. C., Hsu, Y. S., & Ho, C. T. (2016). Phenolic content, antioxidant activity and effective compounds of kumquat extracted by different solvents. Food Chemistry, 197, 1–6. View Source
• [2] Lee, J. E., Ahn, J. H., Kim, D. S., Kim, S. S., & Park, S. M. (2022). LC/MS-Based Metabolomic Analysis of Peels from Citrus Varieties. Journal of the Korean Society of Food Science and Nutrition, 51(2), 150-161. View Source

Species Specificity in Changshou Kumquat

In a quantified hot water extract of fresh immature kumquat (Citrus japonica var. margarita), Isomargaritene was present at a concentration of 119.1 ± 1.8 mg/100g [1]. This is lower than the concentration of its C-8 isomer, margaritene, which was 136.2 ± 2.6 mg/100g, representing a quantifiable ~14% difference in natural abundance between the two regioisomers [1]. In a separate analysis of dry peel, the concentration of isomargaritene was found to be 205 ± 5 mg/100g, compared to 372 ± 10 mg/100g for margaritene [2].

Species Specificity

Head-to-head

Detected only in Changshou kumquat

Enables varietal authentication and provenance verification

UPLC-Q-TOF MS profiling of 13 citrus varieties

Evidence Dimension	Concentration in immature kumquat hot water extract
Target Compound Data	119.1 ± 1.8 mg/100g fresh fruit [1]
Comparator Or Baseline	Margaritene: 136.2 ± 2.6 mg/100g fresh fruit [1]
Quantified Difference	17.1 mg/100g lower concentration (approximately 14% difference)
Conditions	Hot water extract of immature kumquat (Citrus japonica var. margarita), quantified by HPLC or similar method [1].

Why This Matters

Accurate quantification relies on having authentic standards for each isomer, as their natural abundance differs, impacting analytical method development and the interpretation of metabolomic profiles.

• [1] Lou, S. N., Lai, Y. C., Huang, J. D., et al. (2015). Drying effect on flavonoid composition and antioxidant activity of immature kumquat. Food Chemistry, 171, 356-363. View Source
• [2] Lou, S. N., Lai, Y. C., Hsu, Y. S., & Ho, C. T. (2016). Phenolic content, antioxidant activity and effective compounds of kumquat extracted by different solvents. Food Chemistry, 197, 1–6. (Data from Table 1). View Source

Thermal Stability: C-Glycoside vs. O-Glycoside

Isomargaritene exhibits species- and variety-specific distribution. While found in Vitex trifolia seeds [1] and in immature kumquat (Citrus japonica var. margarita) [2], a metabolomic study of 13 citrus varieties found that isomargaritene was uniquely detected only in the peel of 'Changshou kumquat' (Fortunella obovata) and was not observed in other common citrus cultivars [3]. This contrasts with more ubiquitous citrus flavonoids like hesperidin or nobiletin.

Thermal Stability

Class-level

C-glycoside bond resists acid/hydrolysis degradation

Predictable stability during thermal processing up to 130°C

Relative abundance 20.0% among major flavonoids

Evidence Dimension	Occurrence in 13 different citrus varieties
Target Compound Data	Detected only in Changshou kumquat (Fortunella obovata) [3]
Comparator Or Baseline	Other citrus varieties (e.g., Yellow Ball, Setoka, etc.): Not detected [3]
Quantified Difference	Unique vs. absent in 12 out of 13 varieties analyzed
Conditions	UPLC-Q-TOF MS analysis of peel metabolites from 13 citrus varieties [3].

Why This Matters

This restricted distribution profile makes Isomargaritene a valuable biomarker for authenticating specific fruit sources (e.g., Changshou kumquat) in food science and quality control applications.

• [1] Biocrick. Isomargaritene (BCN0190). Biocrick.cn. View Source
• [2] Lou, S. N., Lai, Y. C., Hsu, Y. S., & Ho, C. T. (2016). Phenolic content, antioxidant activity and effective compounds of kumquat extracted by different solvents. Food Chemistry, 197, 1–6. View Source
• [3] Lee, J. E., Ahn, J. H., Kim, D. S., Kim, S. S., & Park, S. M. (2022). LC/MS-Based Metabolomic Analysis of Peels from Citrus Varieties. Journal of the Korean Society of Food Science and Nutrition, 51(2), 150-161. View Source

Isomargaritene Applications

LC-MS Metabolomics Reference Standard

Leveraging its unique and restricted occurrence in the peel of 'Changshou kumquat' (Fortunella obovata), Isomargaritene serves as a definitive chemical marker for verifying the authenticity and origin of this specific fruit in processed foods, extracts, and nutraceuticals [1]. Its absence in other common citrus varieties provides a clear, binary detection method for quality assurance and preventing adulteration.

Extraction Yield Benchmarking

The need to differentiate Isomargaritene from its 8-C isomer, margaritene, makes it essential for developing and validating high-resolution chromatographic methods. The quantifiable difference in their natural concentrations (e.g., 119.1 vs. 136.2 mg/100g in kumquat) [2] provides a challenging and realistic system for testing method selectivity and sensitivity in complex natural product matrices.

Positional Isomer for C-Glycoside SAR

The specific C-6 glycosylation of Isomargaritene offers a precise molecular probe for studying how the position of sugar attachment alters biological interactions compared to the C-8 isomer (margaritene) or O-glycosidic flavonoids (e.g., fortunellin). This is critical for fundamental research aiming to map structural features to pharmacological potential [3].

Application

Selection Property

Validation Focus

LC-MS metabolomics standard

Species-specific marker (Changshou kumquat)

Retention time, accurate mass, MS/MS profile

Extraction yield benchmarking

Abundance ranking in kumquat tissue

Quantification against authenticated standard

C-glycoside SAR studies

6-C vs. 8-C vs. O-glycoside form

Position-specific activity and binding

Thermal stability marker

C-glycoside bond resistance

Content vs. fresh fruit baseline

• [1] Lee, J. E., Ahn, J. H., Kim, D. S., Kim, S. S., & Park, S. M. (2022). LC/MS-Based Metabolomic Analysis of Peels from Citrus Varieties. Journal of the Korean Society of Food Science and Nutrition, 51(2), 150-161. View Source
• [2] Lou, S. N., Lai, Y. C., Huang, J. D., et al. (2015). Drying effect on flavonoid composition and antioxidant activity of immature kumquat. Food Chemistry, 171, 356-363. View Source
• [3] Lou, S. N., Lai, Y. C., Hsu, Y. S., & Ho, C. T. (2016). Phenolic content, antioxidant activity and effective compounds of kumquat extracted by different solvents. Food Chemistry, 197, 1–6. View Source